Cas no 821799-50-2 (1-Undecene, 3-(1-methylethyl)-3-(trifluoromethyl)-)

821799-50-2 structure
Product name:1-Undecene, 3-(1-methylethyl)-3-(trifluoromethyl)-
1-Undecene, 3-(1-methylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Undecene, 3-(1-methylethyl)-3-(trifluoromethyl)-
- 3-propan-2-yl-3-(trifluoromethyl)undec-1-ene
- 3-(Propan-2-yl)-3-(trifluoromethyl)undec-1-ene
- DTXSID90838935
- 821799-50-2
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- Inchi: InChI=1S/C15H27F3/c1-5-7-8-9-10-11-12-14(6-2,13(3)4)15(16,17)18/h6,13H,2,5,7-12H2,1,3-4H3
- InChI Key: BJQKCLRDXYOSRS-UHFFFAOYSA-N
- SMILES: CCCCCCCCC(C=C)(C(C)C)C(F)(F)F
Computed Properties
- Exact Mass: 264.20648535g/mol
- Monoisotopic Mass: 264.20648535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 0Ų
1-Undecene, 3-(1-methylethyl)-3-(trifluoromethyl)- Related Literature
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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4. Back matter
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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